Cas no 13838-78-3 (5-Methylthiazole-2-carbaldehyde)

• Product Name: 5-Methylthiazole-2-carbaldehyde
• CAS No: 13838-78-3
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD08060733
• CID: 134440
• PubChem ID: 13968795
• Update Time: 2025-11-02

5-Methylthiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3-thiazole-2-carboxaldehyde
• 5-Methyl-1,3-thiazole-2-carbaldehyde
• 2-Thiazolecarboxaldehyde,5-methyl-
• 5-methyl-2-Thiazolecarboxaldehyde
• 5-methyl-thiazole-2-carbaldehyde
• 5-Methylthiazole-2-carbaldehyde
• 2-Formyl-5-methyl-1,3-thiazole
• 2-THIAZOLECARBOXALDEHYDE,5-METHYL
• 5-methyl-2-thiazolylcarboxaldehyde
• 5-Methyl-thiazol-2-carbaldehyd
• 5-Methylthiazole-2-carboxaldehyde
• 2-THIAZOLECARBOXALDEHYDE, 5-METHYL-
• UUIAJFQYWAFZEO-UHFFFAOYSA-N
• BCP10107
• SBB052287
• AB43202
• SY0
• AS-18106
• DTXSID30553458
• BB 0262068
• FT-0683976
• AKOS005175012
• CS-W003454
• 13838-78-3
• SCHEMBL932978
• MFCD08060733
• Z1037606518
• SY025200
• A846593
• 5-methyl-1,3-thiazole-2-carbaldehyde, AldrichCPR
• AC-27892
• EN300-88521
• DB-063255
• ALBB-015210

• MDL： MFCD08060733
• Inchi： 1S/C5H5NOS/c1-4-2-6-5(3-7)8-4/h2-3H,1H3
• InChI Key： UUIAJFQYWAFZEO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC=C1C

Computed Properties

• Exact Mass: 127.00900
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.270
• Melting Point: 43-47°C
• Boiling Point: 236.0 ºC
• Flash Point: 96.5 ºC
• Refractive Index: 1.601
• PSA: 58.20000
• LogP: 1.26400
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5-Methylthiazole-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Methylthiazole-2-carbaldehyde

5-Methylthiazole-2-carbaldehyde (CAS No. 13838-78-3): A Versatile Building Block in Modern Organic Synthesis

5-Methylthiazole-2-carbaldehyde (CAS 13838-78-3) is a high-value heterocyclic compound featuring a thiazole core substituted with a formyl group at the 2-position and a methyl group at the 5-position. This aromatic aldehyde has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique reactivity profile. The thiazole-carbaldehyde hybrid structure enables diverse transformations, making it a pivotal intermediate for synthesizing biologically active molecules and functional materials.

Recent studies highlight the role of 5-Methylthiazole-2-carbaldehyde in designing small-molecule inhibitors targeting enzymatic pathways. Its electron-rich thiazole ring facilitates π-stacking interactions, while the aldehyde functionality serves as a handle for condensation reactions—key to developing antimicrobial agents and kinase modulators. In 2023, researchers utilized this compound to create novel fluorescent probes for cellular imaging, capitalizing on its rigid conjugated system.

The compound’s stability under ambient conditions and solubility in common organic solvents (DMSO, ethanol, dichloromethane) enhance its practicality. Analytical data (GC-MS, 1H/13C NMR) confirm high purity (>98%), with characteristic signals at δ 9.8 ppm (aldehyde proton) and 2.5 ppm (methyl protons). These properties align with growing demand for high-purity intermediates in drug discovery pipelines.

Synthetic routes to CAS 13838-78-3 often involve Vilsmeier-Haack formylation of preformed 5-methylthiazole or multicomponent cyclization strategies. Recent patents emphasize greener protocols using catalytic oxidation or microwave-assisted synthesis to improve yields (>85%)—a response to industry focus on sustainable chemistry. Users frequently search for "5-Methylthiazole-2-carbaldehyde suppliers" and "thiazole aldehyde derivatives," reflecting commercial interest.

Beyond pharmaceuticals, this compound enables covalent organic frameworks (COFs) construction via Schiff base formation. Materials scientists exploit its planar geometry to engineer porous polymers for gas storage—addressing trends in carbon capture technologies. Such applications dominate academic queries like "thiazole aldehydes in MOFs" and "heterocyclic linkers for COFs."

Regulatory compliance (REACH, FDA) and structure-activity relationship (SAR) studies remain hot topics. The methyl-thiazole-carbaldehyde scaffold shows low cytotoxicity (IC50 >100 μM in HepG2 cells), supporting its safety profile. Analytical methods (HPLC-UV, LC-MS) for trace quantification are widely documented, addressing quality control concerns in "high-throughput screening libraries."

In conclusion, 5-Methylthiazole-2-carbaldehyde exemplifies the convergence of medicinal chemistry and advanced materials. Its dual utility as a pharmacophore and molecular building block ensures sustained relevance, particularly in fragment-based drug design and smart material innovation. Ongoing research into its catalytic applications and optoelectronic properties promises further breakthroughs.